Cas no 2015378-99-9 (trans-2-(2-chloro-4-methylphenyl)aminocyclohexan-1-ol)

• Product Name: trans-2-(2-chloro-4-methylphenyl)aminocyclohexan-1-ol
• CAS No: 2015378-99-9
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 5861635
• PubChem ID: 102730983
• Update Time: 2024-01-10

trans-2-(2-chloro-4-methylphenyl)aminocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(2-chloro-4-methylphenyl)aminocyclohexan-1-ol
• trans-2-[(2-chloro-4-methylphenyl)amino]cyclohexan-1-ol
• (1S,2S)-2-[(2-chloro-4-methylphenyl)amino]cyclohexan-1-ol
• F6545-4384
• AKOS040823015
• 2015378-99-9

• Inchi： 1S/C13H18ClNO/c1-9-6-7-11(10(14)8-9)15-12-4-2-3-5-13(12)16/h6-8,12-13,15-16H,2-5H2,1H3/t12-,13-/m0/s1
• InChI Key： WQYFNXVXGWCLDM-STQMWFEESA-N
• SMILES： ClC1C=C(C)C=CC=1N[C@H]1CCCC[C@@H]1O

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų